Cas no 16493-80-4 (4-Ethyloctanoic acid)

4-Ethyloctanoic acid Properties

Names and Identifiers

• 4-Ethyloctanoic acid
• 4-Aethyl-caprylsaeure
• 4-Aethyl-octansaeure
• 4-Ethylcaprylic acid
• 4-ethyl-octanoic acid
• 4-Ethyl-octansaeure
• Octanoic acid,4-ethyl
• FEMA 3800
• 4-ethyl-octanoicaci
• Octanoicacid,4-ethyl-
• 4-Ethyl ocatanoic acid
• 4-Ethyloctanoicacid
• 4-Ethylcaprylicacid
• Octanoic acid, 4-ethyl-
• 4-ethyl octanoic acid
• KSC175O1L
• Jsp003311
• PWKJMPFEQOHBAC-UHFFFAOYSA-N
• BCP25734
• SBB067105
• LMFA01030983
• TRA0043285
• SY060410
• R586
• AX8018745
• AB1006092
• AB0018219
• ST2402
• +Expand

• MDL： MFCD00506494
• InChIKey： PWKJMPFEQOHBAC-UHFFFAOYSA-N
• Inchi： 1S/C10H20O2/c1-3-5-6-9(4-2)7-8-10(11)12/h9H,3-8H2,1-2H3,(H,11,12)
• SMILES： O([H])C(C([H])([H])C([H])([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 172.14600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Heavy Atom Count: 12
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 3.06760
• PSA: 37.30000
• Refractive Index: n20/D 1.439(lit.)
• Water Partition Coefficient: Slightly soluble in water(0.13 mg/mL). Soluble in hexane
• Boiling Point: 163 °C(lit.)
• Flash Point: 212 ºF
• FEMA: 3800
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.904 g/mL at 25 °C(lit.)

4-Ethyloctanoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

4-Ethyloctanoic acid Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters